(R)-2-Methylbutane-2-sulfinamide

• IUPAC Name: (R)-2-methylbutane-2-sulfinamide
• InChI: InChI=1S/C5H13NOS/c1-4-5(2,3)8(6)7/h4,6H2,1-3H3/t8-/m1/s1
• InChI Key: XMGHCOUHHPRMOH-MRVPVSSYSA-N
• Canonical SMILES: CCC(C)(C)S(=O)N
• Isomeric SMILES: CCC(C)(C)[S@@](=O)N
• Molecular Formula: C5H13NOS
• Molecular Weight: 135.23 g/mol
• CAS RN: 446021-71-2

Description

(R)-2-Methylbutane-2-sulfinamide, also known as (R)-2-Methylbutane-2-sulfonamide, is an organic compound that has been used as a reagent in laboratory experiments and as a drug in various medical applications. It is a colorless, crystalline solid that is soluble in water and most organic solvents. It is a chiral molecule, meaning it has two non-superimposable mirror images. It is an important intermediate in the synthesis of many compounds and has been used in a variety of laboratory experiments.

Scientific Research Applications

Chiral Ligands in Asymmetric Synthesis

• (R)-2-Methylbutane-2-sulfinamide derivatives have been used as chiral ligands in the Rh-catalyzed asymmetric arylation of cyclic ketimines. This approach allows for the efficient and highly enantioselective construction of tetrasubstituted carbon stereocenters, demonstrating the ligand's utility in creating complex chiral molecules with potential applications in medicinal chemistry and drug discovery (Hui Wang, T. Jiang, Ming‐Hua Xu, 2013).

Steric Tuning of Ligands

• The steric properties of sulfinamide/sulfoxide derivatives, related to (R)-2-Methylbutane-2-sulfinamide, have been tuned to create chiral ligands with varying symmetries. These ligands were applied in Rhodium(I)-mediated arylation, showcasing their adaptability in catalysis and the importance of ligand design in achieving high chemical yields and enantioselectivities (L. G. Borrego, Rocío Recio, E. Álvarez, A. Sánchez-Coronilla, N. Khiar, I. Fernández, 2019).

Synthesis of Enantiomerically Pure Compounds

• The preparation of enantiomerically pure perfluorobutanesulfinamide, a compound related to (R)-2-Methylbutane-2-sulfinamide, demonstrates its application in asymmetric synthesis. This compound has been utilized in the synthesis of α-amino acids, highlighting its role in producing chiral building blocks for pharmaceuticals and biologically active compounds (Apiwat Wangweerawong, Joshua R. Hummel, R. Bergman, J. Ellman, 2016).

Coupling Reactions

• Stereochemically defined α-sulfonamidoorganostannanes, derived from (R)-2-Methylbutane-2-sulfinamide, have been used in Stille coupling reactions. This application underscores the compound's versatility in facilitating complex coupling reactions that are pivotal in the synthesis of various organic molecules, potentially including pharmaceuticals and materials (K. Kells, J. Chong, 2004).

Charge Density Studies

• Research on the charge density of compounds containing sulfur-nitrogen bonds, akin to those in (R)-2-Methylbutane-2-sulfinamide, provides insight into their bonding characteristics. Understanding these properties is crucial for designing compounds with specific electronic and steric features, impacting their reactivity and utility in various chemical transformations (D. Leusser, J. Henn, N. Kocher, B. Engels, D. Stalke, 2004).